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Compound of Interest

Compound Name: PEG 23 lauryl ether

Cat. No.: B15546263

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aggregation number of Brij 35
micelles, a critical parameter for applications in research, pharmaceuticals, and drug delivery.
Brij 35, a non-ionic surfactant also known as polyoxyethylene (23) lauryl ether, is widely used
for its ability to form stable micelles that can solubilize hydrophobic molecules. Understanding
the aggregation number—the average number of surfactant monomers that associate to form a
single micelle—is essential for controlling the size, shape, and functional properties of these
colloidal structures.

Quantitative Data on Brij 35 Micelle Aggregation

The aggregation number of Brij 35 micelles is influenced by various factors, including
concentration and temperature. The following tables summarize key physicochemical
properties and experimentally determined aggregation numbers under different conditions.
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Property Value Reference
Eull Name :::Z(r)xyethylene (23) lauryl 1]
Synonym Aldosperse L 9, C12E23 [1]
CAS Number 9002-92-0 [1]
Molecular Weight ~1198 g/mol (average) [1]

Critical Micelle Concentration _ _
0.09 mM (in aqueous solution)

[2]

(CMC)
General Aggregation Number
24 - 40 [2]
Range
Cloud Point > 100 °C [2]
Hydrophilic-Lipophilic Balance
yerop bop 16.9 [1]

(HLB)

Table 1: General Physicochemical Properties of Brij 35. This table provides an overview of the

fundamental properties of the Brij 35 surfactant.

Mean Aggregation Number

Concentration (g/L) Temperature (°C)

(Nagg)
5 20 34
200 60 64

Table 2: Influence of Concentration and Temperature on the Aggregation Number of Brij 35

Micelles. This data, derived from small-angle neutron scattering (SANS) experiments,

illustrates the significant impact of environmental conditions on micelle size.[3] As both

concentration and temperature increase, the mean aggregation number of Brij 35 micelles has

been shown to substantially increase.[3]
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Experimental Protocols for Determining
Aggregation Number

The determination of micelle aggregation number is crucial for characterizing surfactant
systems. The following are detailed methodologies for three common experimental techniques.

Steady-State Fluorescence Quenching

This method relies on the quenching of a fluorescent probe molecule solubilized within the
micelles by a quencher molecule. The quenching kinetics are dependent on the distribution of
the quencher among the micelles, which in turn is related to the micelle concentration and
aggregation number.

Experimental Workflow:
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Sample Preparation

Proceed to measurement

Fluorescence|Measurement

Proceed to analysis

Data A‘?alysis

[ Plot the natural logarithm of the ratio of fluorescence intensities in the absence and presence of the quencher (In(lo/1)) versus the quencher concentration. j

Y

[Determine the micelle concentration from the slope of the linear portion of the plot using the Poisson quenching model.j

Y

[Calculate the aggregation number (Nagg) using the formula: Nagg = ([Surfactant] - CMC) / [Micelle]j

Click to download full resolution via product page

Caption: Workflow for determining micelle aggregation number using fluorescence quenching.
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Static Light Scattering (SLS)

SLS measures the time-averaged intensity of scattered light from a solution containing
micelles. The intensity of the scattered light is proportional to the molar mass of the scattering
particles, allowing for the determination of the micelle's molecular weight and, consequently, its
aggregation number.

Experimental Workflow:
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Sample Preparation & Refractometry

Proceed to measurement

Light Scatterin‘} Measurement

Proceed to analysis

Data Analysis
\4

[ Construct a Debye plot of Kc/R6 versus concentration, where K is an optical constant and R0 is the Rayleigh ratio. j

\ 4

[Perform a linear fit to the data and extrapolate to zero concentration to obtain the reciprocal of the weight-average molar mass (1/Mw) of the micelles from the intercept.j

\ 4

[Calculaﬁe the aggregation number (Nagg) by dividing the molar mass of the micelle by the molar mass of a single Brij 35 monomer.j

Click to download full resolution via product page

Caption: Workflow for determining micelle aggregation number using static light scattering.
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Small-Angle Neutron Scattering (SANS)

SANS is a powerful technigue that provides detailed information about the size, shape, and
internal structure of micelles in solution. By analyzing the scattering pattern of neutrons from
the sample, one can determine the aggregation number and other structural parameters.

Experimental Workflow:
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Sample Preparation

Proceed to measurement

SANS Measurement

Proceed to analysis

Data Analysis

[Correct the raw scattering data for background and solvent scattering.j

:

[Fit the scattering data to a suitable model for micellar form factor and structure factor.j

l

[Extract the aggregation number and other structural parameters (e.g., core radius, shell thickness) from the model fit.]

Click to download full resolution via product page

Caption: Workflow for determining micelle aggregation number using SANS.
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Factors Influencing Brij 35 Micellization

The formation and properties of Brij 35 micelles are governed by a delicate balance of
hydrophobic and hydrophilic interactions. Several factors can influence this equilibrium and,
consequently, the aggregation number.

Micellization Process

Brij 35 Monomers

Influencing Factors

= |(OC ¢ )

Eﬁec.té'on,Agnggatiog/NuW)

Click to download full resolution via product page
Caption: Factors influencing the aggregation number of Brij 35 micelles.

An increase in temperature generally leads to a larger aggregation number for non-ionic
surfactants like Brij 35, as it can enhance the hydrophobicity of the ethylene oxide chains.[3]
Similarly, higher surfactant concentrations above the CMC can also promote the formation of
larger micelles.[3] The presence of additives such as salts can alter the solvent quality and
ionic strength, thereby affecting the hydrophilic-lipophilic balance and influencing the micelle

size.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b15546263?utm_src=pdf-body-img
https://www.researchgate.net/publication/231681924_Aggregate_Structure_in_Aqueous_Solutions_of_Brij-35_Nonionic_Surfactant_Studied_by_Small-Angle_Neutron_Scattering
https://www.researchgate.net/publication/231681924_Aggregate_Structure_in_Aqueous_Solutions_of_Brij-35_Nonionic_Surfactant_Studied_by_Small-Angle_Neutron_Scattering
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Aggregation Number of Brij 35 Micelles: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15546263#aggregation-number-of-brij-35-micelles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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